![molecular formula C20H24N2O3 B5518392 methyl 4-{[4-(2-methoxyphenyl)-1-piperazinyl]methyl}benzoate](/img/structure/B5518392.png)
methyl 4-{[4-(2-methoxyphenyl)-1-piperazinyl]methyl}benzoate
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Description
Methyl 4-{[4-(2-methoxyphenyl)-1-piperazinyl]methyl}benzoate is a useful research compound. Its molecular formula is C20H24N2O3 and its molecular weight is 340.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 340.17869263 g/mol and the complexity rating of the compound is 415. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antimicrobial Activities
Research on triazole derivatives, including compounds synthesized using piperazine as a component, has demonstrated antimicrobial properties. For instance, novel 1,2,4-triazole derivatives have been synthesized and shown to possess good to moderate activities against test microorganisms (Bektaş et al., 2010). This suggests that methyl 4-{[4-(2-methoxyphenyl)-1-piperazinyl]methyl}benzoate could potentially be explored for antimicrobial applications, given its structural similarity to active compounds.
X-ray Crystallography
The structural analysis of related compounds, such as triazenes and piperazine derivatives, via X-ray crystallography has provided detailed insights into their conformation and electronic structure. For example, the crystal structures of methyl 4-{(E)-2-(4-methylpiperazino)-1-diazenyl}benzoate and related compounds have been determined, shedding light on their unique conformations (Little et al., 2008). This indicates the potential for using this compound in structural studies that contribute to the understanding of molecular geometry and electronic interactions.
Synthesis of Biological Active Derivatives
The synthesis of various derivatives from structurally related compounds has been explored for their biological activities. For instance, derivatives of piperazine and benzoic acid have shown promising results in terms of cytotoxicity and potential antiproliferative effects against human leukemic cells (Sharath Kumar et al., 2014). This highlights the possibility of synthesizing and investigating derivatives of this compound for similar biological applications.
Properties
IUPAC Name |
methyl 4-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]benzoate |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C20H24N2O3/c1-24-19-6-4-3-5-18(19)22-13-11-21(12-14-22)15-16-7-9-17(10-8-16)20(23)25-2/h3-10H,11-15H2,1-2H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUWSCLHTWIEDKI-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)CC3=CC=C(C=C3)C(=O)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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